Apcin
Apcin
Apcin is an inhibitor of the anaphase-promoting complex/cyclosome (APC/C). It acts by blocking mitotic exit and being synergistically amplified by co-addition of Ts-Arg-OMe.
Brand Name:
Vulcanchem
CAS No.:
300815-04-7
VCID:
VC0519105
InChI:
InChI=1S/C13H14Cl3N7O4/c1-8-19-7-9(23(25)26)22(8)5-6-27-12(24)21-10(13(14,15)16)20-11-17-3-2-4-18-11/h2-4,7,10H,5-6H2,1H3,(H,21,24)(H,17,18,20)
SMILES:
CC1=NC=C(N1CCOC(=O)NC(C(Cl)(Cl)Cl)NC2=NC=CC=N2)[N+](=O)[O-]
Molecular Formula:
C13H14Cl3N7O4
Molecular Weight:
438.6 g/mol
Apcin
CAS No.: 300815-04-7
Inhibitors
VCID: VC0519105
Molecular Formula: C13H14Cl3N7O4
Molecular Weight: 438.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 300815-04-7 |
---|---|
Product Name | Apcin |
Molecular Formula | C13H14Cl3N7O4 |
Molecular Weight | 438.6 g/mol |
IUPAC Name | 2-(2-methyl-5-nitroimidazol-1-yl)ethyl N-[2,2,2-trichloro-1-(pyrimidin-2-ylamino)ethyl]carbamate |
Standard InChI | InChI=1S/C13H14Cl3N7O4/c1-8-19-7-9(23(25)26)22(8)5-6-27-12(24)21-10(13(14,15)16)20-11-17-3-2-4-18-11/h2-4,7,10H,5-6H2,1H3,(H,21,24)(H,17,18,20) |
Standard InChIKey | ZEXHXVOGJFGTRX-UHFFFAOYSA-N |
SMILES | CC1=NC=C(N1CCOC(=O)NC(C(Cl)(Cl)Cl)NC2=NC=CC=N2)[N+](=O)[O-] |
Canonical SMILES | CC1=NC=C(N1CCOC(=O)NC(C(Cl)(Cl)Cl)NC2=NC=CC=N2)[N+](=O)[O-] |
Appearance | Solid powder |
Description | Apcin is an inhibitor of the anaphase-promoting complex/cyclosome (APC/C). It acts by blocking mitotic exit and being synergistically amplified by co-addition of Ts-Arg-OMe. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Apcin; |
Reference | 1: Wu F, Dai X, Gan W, Wan L, Li M, Mitsiades N, Wei W, Ding Q, Zhang J. Prostate cancer-associated mutation in SPOP impairs its ability to target Cdc20 for poly-ubiquitination and degradation. Cancer Lett. 2017 Jan 28;385:207-214. doi: 10.1016/j.canlet.2016.10.021. Epub 2016 Oct 22. PubMed PMID: 27780719; PubMed Central PMCID: PMC5148662. 2: Lub S, Maes A, Maes K, De Veirman K, De Bruyne E, Menu E, Fostier K, Kassambara A, Moreaux J, Hose D, Leleu X, King RW, Vanderkerken K, Van Valckenborgh E. Inhibiting the anaphase promoting complex/cyclosome induces a metaphase arrest and cell death in multiple myeloma cells. Oncotarget. 2016 Jan 26;7(4):4062-76. doi: 10.18632/oncotarget.6768. PubMed PMID: 26716651; PubMed Central PMCID: PMC4826190. 3: de Lange J, Faramarz A, Oostra AB, de Menezes RX, van der Meulen IH, Rooimans MA, Rockx DA, Brakenhoff RH, van Beusechem VW, King RW, de Winter JP, Wolthuis RM. Defective sister chromatid cohesion is synthetically lethal with impaired APC/C function. Nat Commun. 2015 Oct 1;6:8399. doi: 10.1038/ncomms9399. PubMed PMID: 26423134; PubMed Central PMCID: PMC4600715. 4: Kawatani M, Osada H. [Chemical biology and novel molecular-targeted agents in cancer therapy]. Nihon Rinsho. 2015 Aug;73(8):1273-80. Review. Japanese. PubMed PMID: 26281678. 5: Wang L, Zhang J, Wan L, Zhou X, Wang Z, Wei W. Targeting Cdc20 as a novel cancer therapeutic strategy. Pharmacol Ther. 2015 Jul;151:141-51. doi: 10.1016/j.pharmthera.2015.04.002. Epub 2015 Apr 4. Review. PubMed PMID: 25850036; PubMed Central PMCID: PMC4457591. 6: Sackton KL, Dimova N, Zeng X, Tian W, Zhang M, Sackton TB, Meaders J, Pfaff KL, Sigoillot F, Yu H, Luo X, King RW. Synergistic blockade of mitotic exit by two chemical inhibitors of the APC/C. Nature. 2014 Oct 30;514(7524):646-9. doi: 10.1038/nature13660. Epub 2014 Aug 24. PubMed PMID: 25156254; PubMed Central PMCID: PMC4214887. 7: Puram SV, Kim AH, Bonni A. An old dog learns new tricks: a novel function for Cdc20-APC in dendrite morphogenesis in neurons. Cell Cycle. 2010 Feb 1;9(3):482-5. PubMed PMID: 20195072; PubMed Central PMCID: PMC2853878. 8: Algul O, Kaessler A, Apcin Y, Yilmaz A, Jose J. Comparative studies on conventional and microwave synthesis of some benzimidazole, benzothiazole and indole derivatives and testing on inhibition of hyaluronidase. Molecules. 2008 Mar 27;13(4):736-48. PubMed PMID: 18463575. |
PubChem Compound | 2830389 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume